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Compound of Interest

Compound Name:
4-(2-Ethylphenoxy)-3-

methylaniline

CAS No.: 946663-58-7

Cat. No.: B3171134

Get Quote

Abstract & Scope
This application note details a robust, scalable protocol for the synthesis of 4-(2-
Ethylphenoxy)-3-methylaniline, a critical "privileged scaffold" in medicinal chemistry.[1][2]

This diaryl ether motif is frequently incorporated into Type II kinase inhibitors (e.g., targeting c-

Met, VEGFR, or PDGFR) and HIV non-nucleoside reverse transcriptase inhibitors (NNRTIs).[2]

The guide provides a validated two-step synthetic route:

Nucleophilic Aromatic Substitution (SNAr): Coupling of 2-ethylphenol with 4-fluoro-3-

methylnitrobenzene.[1][2]

Catalytic Hydrogenation: Chemoselective reduction of the nitro intermediate to the target

aniline.[2]

Designed for medicinal chemists and process development scientists, this protocol emphasizes

impurity control, reaction monitoring, and safety compliance.[2]
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Retrosynthetic Analysis
The synthesis is best approached via a disconnection of the ether linkage and the reduction of

the aniline nitrogen. The presence of the electron-withdrawing nitro group in the precursor is

essential to activate the aromatic ring for the SNAr coupling.

Target:
4-(2-Ethylphenoxy)-3-methylaniline

Intermediate:
4-(2-Ethylphenoxy)-3-methylnitrobenzene

Nitro Reduction
(H2, Pd/C)

Precursors:
4-Fluoro-3-methylnitrobenzene

+
2-Ethylphenol

SNAr Coupling
(K2CO3, DMF)

Click to download full resolution via product page

Figure 1: Retrosynthetic strategy leveraging the activating nature of the nitro group for ether

formation.[2]

Experimental Protocol
Step 1: Synthesis of 4-(2-Ethylphenoxy)-3-
methylnitrobenzene
Reaction Type: Nucleophilic Aromatic Substitution (SNAr) Mechanism: Addition-Elimination via

Meisenheimer Complex.[1][2]

Reagents & Materials
Reagent MW ( g/mol )

Equiv.[1][2][3][4][5]
[6]

Role

4-Fluoro-3-

methylnitrobenzene
155.13 1.0 Electrophile

2-Ethylphenol 122.16 1.1 Nucleophile

Potassium Carbonate

(K₂CO₃)
138.21 2.0 Base

DMF (Anhydrous) - 5-10 vol Solvent

Procedure
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Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and

a reflux condenser. Flush with nitrogen (N₂).[1]

Charging: Add 4-Fluoro-3-methylnitrobenzene (10.0 g, 64.5 mmol) and 2-Ethylphenol (8.67

g, 71.0 mmol) to the flask.

Solvent: Add anhydrous DMF (100 mL). Stir until dissolved.

Base Addition: Add K₂CO₃ (17.8 g, 129 mmol) in a single portion.

Note: The reaction is heterogeneous.[1][2] Efficient stirring is critical.[1][2]

Reaction: Heat the mixture to 90°C under N₂ atmosphere. Monitor by TLC (Hexane/EtOAc

4:1) or LCMS.[1][2][7]

Expectation: Complete conversion typically occurs within 4–6 hours.[1][2] The product will

appear less polar than the phenol.[2]

Workup:

Cool the mixture to room temperature.

Pour into ice-water (500 mL) with vigorous stirring. The product should precipitate as a

yellow/orange solid.[2]

If solid forms: Filter, wash with water (3 x 50 mL) and hexanes (2 x 30 mL) to remove

excess phenol.[1][2]

If oil forms: Extract with Ethyl Acetate (3 x 100 mL).[1] Wash combined organics with 1M

NaOH (to remove unreacted phenol), water, and brine.[2] Dry over MgSO₄ and

concentrate.

Yield: Expected yield: 85–95%.

Step 2: Reduction to 4-(2-Ethylphenoxy)-3-methylaniline
Reaction Type: Heterogeneous Catalytic Hydrogenation.[1]
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Reagents & Materials
Reagent Role

Nitro Intermediate (from Step 1) Substrate

10% Pd/C (50% wet) Catalyst (10 wt% loading)

Methanol (MeOH) Solvent

Hydrogen (H₂) Reducing Agent (Balloon or Parr shaker)

Procedure
Setup: In a hydrogenation vessel (or thick-walled flask), dissolve the Nitro intermediate (10.0

g) in MeOH (100 mL).

Catalyst Addition: Carefully add 10% Pd/C (1.0 g).

Safety: Pd/C is pyrophoric.[1][2] Add under an inert blanket (N₂ or Argon).[1] Do not add to

dry solvent; wet the catalyst with a small amount of water or toluene if weighing separately.

[2]

Hydrogenation:

Purge the vessel with N₂ (3 cycles), then with H₂ (3 cycles).[1][2]

Stir vigorously under H₂ atmosphere (1 atm balloon is usually sufficient; 30-50 psi in a Parr

shaker accelerates kinetics).

Time: 2–12 hours at Room Temperature (RT).

Monitoring: Monitor by LCMS. The nitro peak (M+) will disappear, replaced by the aniline

peak (M-30+2 = M-28 mass shift? No, -O2 +H2 = -32 + 2 = -30 mass shift.[1][2] Correction:

Nitro (-NO2) to Amine (-NH2) is a loss of 30 Da and gain of 2 Da, resulting in M-30 mass

change? No.

Calculation: NO2 (46) -> NH2 (16).[1] Mass difference = -30.[1][2]
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Check: C15H15NO3 (Nitro) MW ~257.[1] C15H17NO (Anine) MW ~227.[1] Delta = 30.[1]

[2] Correct.

Workup:

Filter the mixture through a pad of Celite to remove the catalyst.[2]

Wash the pad with MeOH.[1][2]

Concentrate the filtrate under reduced pressure.[1][2]

Purification:

The crude aniline is often pure enough for the next step.[2]

If necessary, purify via flash chromatography (Hexane/EtOAc 0-30% gradient) or

recrystallize from Ethanol/Water.[1][2]

Yield: Expected yield: 90–98%.

Mechanism of Action (SNAr)
The formation of the ether linkage is the rate-determining step.[1] The nitro group at the para

position withdraws electron density, making the carbon-fluorine bond susceptible to nucleophilic

attack by the phenoxide ion.[2]

Deprotonation
(Phenol -> Phenoxide)

Nucleophilic Attack
(Formation of Meisenheimer Complex)

K2CO3 Elimination of Fluoride
(Aromatization)

- F-

Click to download full resolution via product page

Figure 2: Mechanistic pathway for the ether synthesis.[1]

Analytical Characterization (Expected Data)
For 4-(2-Ethylphenoxy)-3-methylaniline (C₁₅H₁₇NO):

Physical State: Off-white to pale brown solid.[1][2]
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Molecular Weight: 227.31 g/mol .[1][2]

¹H NMR (400 MHz, DMSO-d₆):

δ 6.8–7.2 (m, 4H, Phenoxy ring protons).[2]

δ 6.6 (d, 1H, Aniline ring, ortho to methyl).[2]

δ 6.4 (s, 1H, Aniline ring, ortho to amine).[2]

δ 6.3 (d, 1H, Aniline ring, ortho to ether).[2]

δ 4.8 (s, 2H, -NH₂, broad exchangeable).[2]

δ 2.5 (q, 2H, -CH₂-CH₃).[1][2]

δ 2.1 (s, 3H, Ar-CH₃).[2]

δ 1.1 (t, 3H, -CH₂-CH₃).[1][2]

LCMS: ESI+ m/z = 228.1 [M+H]⁺.[1]

Application in Drug Discovery
This aniline is a versatile building block.[1][2][6] The most common derivatization is the

formation of biaryl urea kinase inhibitors.[2]

General Protocol for Urea Synthesis:

Dissolve 4-(2-Ethylphenoxy)-3-methylaniline (1.0 equiv) in DCM.[1][2]

Add an isocyanate (R-NCO, 1.0 equiv) or use Triphosgene/CDI to activate the aniline if

coupling with another amine.[1][2]

Stir at RT for 2–16 h.

Isolate the precipitated urea or purify by chromatography.[1][2]
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Safety & Handling
Nitroaromatics: Potentially explosive if heated dry; handle intermediates with care.[1][2]

Anilines: Toxic by inhalation and skin absorption.[1][2] May cause methemoglobinemia.[1][2]

Use double nitrile gloves and work in a fume hood.[1][2]

Palladium on Carbon: Pyrophoric.[1][2] Keep wet with water/solvent.[1][2] Dispose of in a

dedicated metal waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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